Sulconazole Nitrate
Sulconazole Nitrate
Sulconazole Nitrate is an imidazole derivative with broad-spectrum antifungal activity.Sulconazole Nitrate possesses a broad spectrum of activity in vitro against dermatophytes, yeasts and some Gram-positive bacteria at concentrations below 5 mg/L in vitro. It has been shown that against representatives of pathogenic yeasts, dermatophytes and Aspergilli, the RIF values of sulconazole are broadly similar to those of other imidazoles. The fungicidal potency of sulconazole in vitro depends on its concentration and on the growth phase of the inoculum cells. Sulconazole has also demonstrated antibacterial activity in vitro, with MIC values below 12.5 mg/L.The efficacy and safety of sulconazole 1% cream has been demonstrated in controlled clinical studies in patients with superficial dermatophyte or yeast infections. To minimise the risk of reinfection treatment should continue for 3 weeks in Candida infections, tinea cruris, tinea corporis and pityriasis versicolor, and for 4 weeks in patients with tinea pedis.
Brand Name:
Vulcanchem
CAS No.:
61318-91-0
VCID:
VC0000542
InChI:
InChI=1S/C18H15Cl3N2S.HNO3/c19-14-3-1-13(2-4-14)11-24-18(10-23-8-7-22-12-23)16-6-5-15(20)9-17(16)21;2-1(3)4/h1-9,12,18H,10-11H2;(H,2,3,4)
SMILES:
C1=CC(=CC=C1CSC(CN2C=CN=C2)C3=C(C=C(C=C3)Cl)Cl)Cl.[N+](=O)(O)[O-]
Molecular Formula:
C18H15Cl3N2S.HNO3
Molecular Weight:
460.8 g/mol
Sulconazole Nitrate
CAS No.: 61318-91-0
APIs
VCID: VC0000542
Molecular Formula: C18H15Cl3N2S.HNO3
Molecular Weight: 460.8 g/mol
| CAS No. | 61318-91-0 |
|---|---|
| Product Name | Sulconazole Nitrate |
| Molecular Formula | C18H15Cl3N2S.HNO3 |
| Molecular Weight | 460.8 g/mol |
| IUPAC Name | 1-[2-[(4-chlorophenyl)methylsulfanyl]-2-(2,4-dichlorophenyl)ethyl]imidazole;nitric acid |
| Standard InChI | InChI=1S/C18H15Cl3N2S.HNO3/c19-14-3-1-13(2-4-14)11-24-18(10-23-8-7-22-12-23)16-6-5-15(20)9-17(16)21;2-1(3)4/h1-9,12,18H,10-11H2;(H,2,3,4) |
| Standard InChIKey | CRKGMGQUHDNAPB-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1CSC(CN2C=CN=C2)C3=C(C=C(C=C3)Cl)Cl)Cl.[N+](=O)(O)[O-] |
| Canonical SMILES | C1=CC(=CC=C1CSC(CN2C=CN=C2)C3=C(C=C(C=C3)Cl)Cl)Cl.[N+](=O)(O)[O-] |
| Description | Sulconazole Nitrate is an imidazole derivative with broad-spectrum antifungal activity.Sulconazole Nitrate possesses a broad spectrum of activity in vitro against dermatophytes, yeasts and some Gram-positive bacteria at concentrations below 5 mg/L in vitro. It has been shown that against representatives of pathogenic yeasts, dermatophytes and Aspergilli, the RIF values of sulconazole are broadly similar to those of other imidazoles. The fungicidal potency of sulconazole in vitro depends on its concentration and on the growth phase of the inoculum cells. Sulconazole has also demonstrated antibacterial activity in vitro, with MIC values below 12.5 mg/L.The efficacy and safety of sulconazole 1% cream has been demonstrated in controlled clinical studies in patients with superficial dermatophyte or yeast infections. To minimise the risk of reinfection treatment should continue for 3 weeks in Candida infections, tinea cruris, tinea corporis and pityriasis versicolor, and for 4 weeks in patients with tinea pedis. |
| Solubility | 48.7 [ug/mL] |
| Synonyms | 1-(beta-(4''-chlorobenzylthio)-2'4'-dichlorophenethyl)imidazole Exelderm Myk sulconazole sulconazole mononitrate sulconazole nitrate sulconazole, mononitrate, (+-)-isome |
| PubChem Compound | 65495 |
| Last Modified | Nov 11 2021 |
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